Cas no 54230-08-9 ([(e)-but-2-enyl]-methyl-diphenylphosphanium;bromide)

• Product Name: [(e)-but-2-enyl]-methyl-diphenylphosphanium;bromide
• CAS No: 54230-08-9
• MF: C₁₇H₂₀BrP
• MW: 335.218464851379
• CID: 940142
• PubChem ID: 54607212
• Update Time: 2025-04-19

[(e)-but-2-enyl]-methyl-diphenylphosphanium;bromide Chemical and Physical Properties

Names and Identifiers

• [(E)-but-2-enyl]-methyl-diphenylphosphanium,bromide
• [(e)-but-2-enyl]-methyl-diphenylphosphanium
• 2-Butenylmethyldiphenylphosphoniumbromid
• bromide
• but-2-enyl-methyl-diphenyl-phosphonium, bromide
• NSC245853
• [(2E)-But-2-en-1-yl](methyl)diphenylphosphanium bromide
• NSC-245853
• DTXSID70714440
• 54230-08-9
• [(e)-but-2-enyl]-methyl-diphenylphosphanium;bromide

• Inchi： 1S/C17H20P.BrH/c1-3-4-15-18(2,16-11-7-5-8-12-16)17-13-9-6-10-14-17;/h3-14H,15H2,1-2H3;1H/q+1;/p-1/b4-3+;
• InChI Key： KITXQPXJUFPYPP-BJILWQEISA-M
• SMILES： [Br-].[P+](C)(C1C=CC=CC=1)(C1C=CC=CC=1)C/C=C/C

Computed Properties

• Exact Mass: 255.1304
• Monoisotopic Mass: 334.0486
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 0

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0
• LogP: 0.86490